Cas no 2171847-55-3 (9,9-difluoro-5-propyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-5-propyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171847-55-3
• MF: C₁₂H₂₁F₂NO
• MW: 233.298050642014
• CID: 5995794
• PubChem ID: 165842222
• Update Time: 2025-10-28

9,9-difluoro-5-propyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-propyl-1-oxa-4-azaspiro5.5undecane
• 2171847-55-3
• 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane
• EN300-1640646

• Inchi： 1S/C12H21F2NO/c1-2-3-10-11(16-9-8-15-10)4-6-12(13,14)7-5-11/h10,15H,2-9H2,1H3
• InChI Key： YEVHWZGLWSPOQV-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(CCC)NCCO2)F

Computed Properties

• Exact Mass: 233.15912062g/mol
• Monoisotopic Mass: 233.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-difluoro-5-propyl-1-oxa-4-azaspiro5.5undecane

Introduction to 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171847-55-3)

9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2171847-55-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique spirocyclic framework and fluorinated substituents. This compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional structures and potential applications in drug design. The presence of both oxygen and nitrogen atoms within the spirocycle introduces additional functional diversity, making it a promising candidate for further exploration.

The molecular structure of 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane features a central spiro carbon connecting an oxygen-containing heterocycle with an azacyclic system. The difluoro substitution on the terminal carbons enhances the compound's lipophilicity while maintaining metabolic stability, a critical factor in pharmaceutical development. The propyl side chain at the fifth position adds another layer of structural complexity, potentially influencing both solubility and binding affinity in biological systems.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of biologically active molecules while providing enhanced scaffold rigidity. This unique property makes them valuable in the design of enzyme inhibitors and receptor modulators. Specifically, the 1-oxa and 4-aza moieties in 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane create a framework that can interact with various biological targets through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the potential of fluorinated spirocyclic compounds as pharmacophores in drug discovery. The fluorine atoms in this molecule contribute to its metabolic stability by resisting hydrolysis and oxidation, which is particularly important for drugs that require longer half-lives in vivo. Additionally, fluorine substitution can modulate electronic properties, influencing both binding affinity and pharmacokinetic profiles. This has led to increased interest in synthesizing and characterizing novel fluorinated spirocycles like 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane for therapeutic applications.

The synthesis of 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to streamline the synthesis process while maintaining high purity standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 9,9-difluoro-5-propyl-1-oxa-4-azaspiro[5.5]undecane and potential biological targets. These studies have revealed that the compound's rigid spirostructure can effectively occupy binding pockets in enzymes and receptors, suggesting its utility as a scaffold for drug development. Furthermore, the presence of fluorine atoms enhances binding interactions through dipole-dipole interactions and halogen bonding, further strengthening its potential as a pharmacophore.

In vivo studies have begun to explore the biological activity of 9,9-difluoro-5-propyl-1-oxa -4 azaspiro[5.5]undecane, with initial findings indicating promising results in certain therapeutic areas. Its ability to modulate biological pathways without significant off-target effects makes it an attractive candidate for further investigation. Researchers are particularly interested in its potential as an antagonist or agonist for various receptors involved in inflammation, pain management, and neurodegenerative diseases.

The role of fluorine substitution in enhancing drug-like properties has been well-documented in literature. In 9,9-difluoro - 5-propyl - 1 - oxa - 4 - azaspiro[ 5 . 5 ] undecane, the fluorine atoms contribute to improved bioavailability by reducing metabolic clearance rates while also increasing lipophilicity for better membrane penetration. These properties are critical for designing drugs that require oral administration or targeted delivery systems.

The future direction of research on CAS No. 2171847 - 55 - 3 involves expanding its chemical library through derivatives that may exhibit enhanced activity or selectivity. By modifying substituents such as the propyl chain or introducing additional heteroatoms, researchers aim to uncover novel analogs with improved pharmacological profiles. Additionally, exploring synthetic methodologies that reduce costs and improve scalability will be essential for translating these findings into clinical applications.

In conclusion, 9 , 9 - difluoro - 5 - propyl - 1 - oxa - 4 - azaspiro[ 5 . 5 ] undecane ( CAS No . 2171847 - 55 - 3 ) represents a fascinating compound with significant potential in medicinal chemistry and materials science . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , position it as a valuable scaffold for developing novel therapeutic agents . As research continues to uncover new applications , this molecule is poised to play an important role in addressing unmet medical needs across various therapeutic areas .